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Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937

The proper disposal of delta-tetradecalactone, a lactone compound utilized in the flavor and
fragrance industries, is crucial for ensuring laboratory safety and environmental protection.[1]
Due to its potential hazards and environmental impact, specific procedures must be followed to
manage its waste stream effectively. This guide provides detailed, step-by-step instructions for
the safe handling and disposal of delta-tetradecalactone in a laboratory setting.

Hazard Classification and Safety Overview

Delta-tetradecalactone is considered a hazardous substance by some suppliers and is noted
as being very toxic to aquatic organisms.[2] Therefore, it must be disposed of as hazardous
waste to prevent environmental contamination.[2] While some safety data sheets (SDS) may
not classify it as hazardous for transport, a cautious approach is recommended due to its
environmental risks.[3][4] It is also classified as an irritant to the eyes, respiratory system, and
skin.[2]

Key Safety Precautions:

» Always handle delta-tetradecalactone in a well-ventilated area, preferably within a chemical
fume hood.[5]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles with side
shields, chemical-resistant gloves (e.g., PVC), and a lab coat.[2][6]

e Avoid all personal contact, including inhalation of vapors.[2]
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e Prevent spills from entering drains or waterways.[6]

Quantitative Data

The following table summarizes key quantitative data for delta-tetradecalactone, compiled
from various sources.

Property Value Source
Molecular Formula C14H2602 [11[7]
Molecular Weight 226.35 g/mol [1]
Boiling Point 130-135 °C @ 5.00 mm Hg [11[7]
Melting Point 14 °C [7]
Flash Point > 93.3 °C (> 200.0 °F) Closed -
Cup

Density 0.9310 - 0.9410 kg/L (20°C) [8]
Refractive Index 1.454-1.464 [7]

Soluble in alcohol, vegetable
Solubility oil, and propylene glycol; [7]
insoluble in water.

Experimental Protocols: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
environmental contamination.

Minor Spills:
o Containment: Immediately contain the spillage.[2]
» Personal Protection: Ensure you are wearing appropriate PPE.

e Cleanup: Clean up the spill immediately.[2] Absorb the liquid with an inert material such as
vermiculite, dry sand, or earth.[3]
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e Collection: Place the absorbent material into a suitable, closed, and labeled container for
disposal.[3][6]

o Decontamination: Clean the spill area thoroughly to remove any residual contamination.[3]
» Ventilation: Ensure the area is well-ventilated.

Major Spills:

o Evacuation: Clear the area of all personnel and move upwind.[2]

» Emergency Response: Alert emergency responders and inform them of the location and
nature of the hazard.[2]

» Containment: If it can be done without risk, stop the flow of the material. Dike the spilled
material to prevent it from entering drains.[3]

o Cleanup: Follow the guidance of emergency response personnel for cleanup and disposal.

Step-by-Step Disposal Procedures

The disposal of delta-tetradecalactone must be handled in accordance with local, state, and
federal regulations.[2] The following is a general procedural guide:

o Waste Identification and Classification:

o delta-Tetradecalactone waste is classified as hazardous chemical waste, primarily due to
its high toxicity to aquatic life.[2][9]

o Waste Segregation:

o Collect waste delta-tetradecalactone and any materials contaminated with it (e.g.,
absorbent pads, gloves) in a dedicated, compatible waste container.[10]

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.[5] It is incompatible with strong
oxidizing agents.[2][6]
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» Waste Container and Labeling:
o Use a suitable, leak-proof container that is in good condition.[10]
o The container must be kept closed except when adding waste.[10]
o Affix a "Hazardous Waste" label to the container.[10]

o The label must clearly state the full chemical name "delta-Tetradecalactone”
(abbreviations are not acceptable) and any associated hazards.[10]

o Storage:

o Store the hazardous waste container in a designated, secure satellite accumulation area
away from incompatible materials.[5][10]

o The storage area should be well-ventilated.
e Disposal:

o Arrange for professional disposal through your institution's EHS department or a licensed
hazardous waste disposal service.[9]

o Do not dispose of delta-tetradecalactone down the sink or in regular trash.[10][11]

o Empty containers that held delta-tetradecalactone must be triple-rinsed with an
appropriate solvent. The rinsate must be collected and treated as hazardous waste.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of delta-
tetradecalactone.
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Caption: Workflow for the proper disposal of delta-tetradecalactone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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